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Compound of Interest

2,4-Dichloropyrrolof2,1-f]
[1,2,4]triazine

cat. No.: B1317187

Compound Name:

In-Depth Technical Guide: 2,4-
Dichloropyrrolo[2,1-f]triazine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological significance of 2,4-Dichloropyrrolo[2,1-f]triazine. The content is tailored for
researchers, scientists, and professionals in the field of drug development, offering detailed
data and experimental protocols.

Core Compound Data

2,4-Dichloropyrrolo[2,1-f]triazine is a heterocyclic compound of interest in medicinal chemistry.
Its fundamental properties are summarized below.
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Property Value Source
Molecular Formula CeH3CI2Ns3 [1112][3]
Molecular Weight 188.01 g/mol [1]

CAS Number 918538-05-3 [1][2]

Pale-yellow to Yellow-brown

Physical Form )
Solid

Purity >95-97%

[1](2]

- 2-8°C under an inert
Storage Conditions
atmosphere

Synthesis Protocol

A general and established method for the synthesis of 2,4-Dichloropyrrolo[2,1-f]triazine

involves the treatment of pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione with a chlorinating

agent.[4]

Experimental Protocol

Starting Material: Pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione

Reagents and Solvents:

 Diisopropylethylamine

e Toluene

e Phosphorous trichloride

e |ce-cooled saturated sodium bicarbonate solution

¢ Dichloromethane

e Saturated saline solution
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e Anhydrous magnesium sulfate
e Hexane
Procedure:

o To a solvent mixture of diisopropylethylamine (4.5 mL) and toluene (20 mL) under a nitrogen
atmosphere, add pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione (1.6 g, 10.4 mmol) and
phosphorous trichloride (2.94 mL).[4]

o Transfer the reaction mixture to a sealed tube and heat at 120 °C for 20 hours.[4]

» After the reaction is complete, carefully pour the mixture into 50 mL of ice-cooled saturated
sodium bicarbonate solution and stir for 15 minutes.[4]

e The aqueous phase is then extracted three times with dichloromethane (50 mL each).[4]
» Combine the organic layers and wash once with saturated saline solution (50 mL).[4]

» Dry the organic layer over anhydrous magnesium sulfate and concentrate it under reduced
pressure to remove the solvent.[4]

e The crude product is purified by silica gel column chromatography using a gradient elution of
50-100% dichloromethane in hexane.[4]

e This process yields 2,4-Dichloropyrrolo[2,1-f]triazine as a light brown solid (1.2 g, 86% yield).
[4]

e The final product is characterized by *H NMR and mass spectrometry.[4]
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Synthesis Workflow for 2,4-Dichloropyrrolo[2,1-f]triazine
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Caption: Synthesis workflow for 2,4-Dichloropyrrolo[2,1-f]triazine.
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Biological Context and Potential Applications

The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged structure in medicinal chemistry,
forming the core of several kinase inhibitors used in cancer therapy.[5][6] This class of
compounds has shown significant potential in targeting various kinases involved in cell
signaling pathways that are often dysregulated in cancer.

While specific signaling pathways for 2,4-Dichloropyrrolo[2,1-f]triazine are not extensively
documented in the reviewed literature, its structural class is known to be a source of potent
inhibitors for kinases such as:

e VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition of VEGFR-2 can
disrupt angiogenesis, a critical process for tumor growth and metastasis.[5][7]

 EGFR (Epidermal Growth Factor Receptor): Targeting EGFR is a key strategy in treating
various cancers, including non-small cell lung cancer.[5]

e ALK (Anaplastic Lymphoma Kinase): ALK inhibitors are effective in certain types of lung
cancer.[5]

e c-Met: This receptor tyrosine kinase is implicated in tumor growth and invasion.[5]

The 2,4-dichloro-substitution pattern provides reactive sites for further chemical modification,
making 2,4-Dichloropyrrolo[2,1-f]triazine a valuable intermediate for developing more complex
and targeted kinase inhibitors. The general mechanism involves the pyrrolotriazine core acting
as a scaffold that binds to the ATP-binding pocket of the target kinase, thereby inhibiting its
catalytic activity and blocking downstream signaling.
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Caption: Role of Pyrrolo[2,1-f]triazines as kinase inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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